Enicoflavine
Description
Enicoflavine is a monoterpene alkaloid characterized by a mixture of cis and trans isomers . It is primarily isolated from Swertia chirayita (Gentianaceae), a medicinal plant traditionally used in Nepal for its antidiabetic and antipyretic properties . Additionally, it has been identified in Elsholtzia hyssopifolium (Lamiaceae), where it contributes to hypoglycemic activity in diabetic rabbits . Enicoflavine is also recognized for its role in pathogen defense, as it binds to proteins involved in metabolic and protective pathways . Its structural complexity and isomerism distinguish it from other alkaloids in related species.
Properties
Molecular Formula |
C10H13NO4 |
|---|---|
Molecular Weight |
211.21 g/mol |
IUPAC Name |
2-[(3E)-3-(aminomethylidene)-4-hydroxy-2-oxooxan-4-yl]but-3-enal |
InChI |
InChI=1S/C10H13NO4/c1-2-7(6-12)10(14)3-4-15-9(13)8(10)5-11/h2,5-7,14H,1,3-4,11H2/b8-5- |
InChI Key |
GBJQPSBGSKNYHV-YVMONPNESA-N |
SMILES |
C=CC(C=O)C1(CCOC(=O)C1=CN)O |
Isomeric SMILES |
C=CC(C=O)C\1(CCOC(=O)/C1=C/N)O |
Canonical SMILES |
C=CC(C=O)C1(CCOC(=O)C1=CN)O |
Origin of Product |
United States |
Comparison with Similar Compounds
Structural and Source Comparison
Notes:
- Enicoflavine’s monoterpene backbone differentiates it from gentianine’s pyridine-based structure.
- Isomerism in enicoflavine may enhance its binding affinity to proteins compared to non-isomeric analogs .
Key Findings :
- Enicoflavine’s hypoglycemic activity is well-documented in E. hyssopifolium, whereas gentianine and gentiocrucine lack direct evidence for this effect .
Discussion of Comparative Significance
Structural Implications
Enicoflavine’s monoterpene framework and isomerism provide a broader interaction profile compared to gentianine’s rigid pyridine structure. This flexibility may explain its dual role in glucose regulation and pathogen defense . In contrast, gentianine and gentiocrucine’s simpler structures correlate with less specialized or synergistic functions.
Pharmacological Potential
While enicoflavine has demonstrated specific therapeutic activities, gentianine and gentiocrucine remain understudied.
Challenges in Characterization
The cis/trans isomerism of enicoflavine complicates its isolation and analysis, necessitating advanced chromatographic techniques . Gentianine and gentiocrucine, lacking such complexity, are more easily purified but offer fewer insights into isomer-dependent bioactivity.
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
